![molecular formula C24H19FN2O3 B6553397 N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide CAS No. 1040642-45-2](/img/structure/B6553397.png)
N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-Fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide, also known as 2-FMA, is a synthetically produced compound that has been used in a variety of scientific research applications. It is a derivative of the phenethylamine family, which is a group of compounds that are found in many plants and animals and are known to have psychoactive effects. 2-FMA has been studied for its potential use as an antidepressant, an anxiolytic, and an anti-inflammatory agent. In addition, it has been studied for its ability to modulate the activity of various neurotransmitters, including serotonin and dopamine.
Scientific Research Applications
N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has been studied for its potential to modulate various neurotransmitters, including serotonin and dopamine. It has been studied as an antidepressant, an anxiolytic, and an anti-inflammatory agent. In addition, it has been investigated for its potential to reduce the symptoms of Parkinson's disease, as well as its potential to treat addiction.
Mechanism of Action
The exact mechanism of action of N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide is not fully understood. However, it is believed to act by modulating the activity of various neurotransmitters, including serotonin and dopamine. Additionally, it has been suggested that it may act as a monoamine oxidase inhibitor, which could explain its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has been studied for its potential to modulate the activity of various neurotransmitters, including serotonin and dopamine. It has been found to have antidepressant and anxiolytic effects, as well as anti-inflammatory and neuroprotective effects. Additionally, it has been found to have anti-addictive effects and to reduce the symptoms of Parkinson's disease.
Advantages and Limitations for Lab Experiments
The main advantage of N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide is its ability to modulate the activity of various neurotransmitters, including serotonin and dopamine. Additionally, it is synthetically produced and can be easily obtained for laboratory experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not clear if it is safe for human consumption, and it has not been approved by the FDA for any medical use.
Future Directions
The potential applications of N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide are vast and are still being explored. Further research is needed to better understand its mechanism of action, as well as its potential therapeutic applications. Additionally, further research is needed to determine if it is safe for human consumption and if it can be used to treat a variety of medical conditions. Additionally, further research is needed to explore the potential of N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide as a therapeutic agent for addiction and Parkinson's disease. Finally, further research is needed to explore the potential of N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide as a tool for studying the effects of various neurotransmitters on the brain.
Synthesis Methods
N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide is typically synthesized using a two-step process. The first step involves the reaction of 2-fluorophenylacetic acid with 4-methoxyphenylquinoline in the presence of a base, such as sodium hydroxide. The product of this reaction is then reacted with acetic anhydride to yield the desired product, N-(2-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide.
properties
IUPAC Name |
N-(2-fluorophenyl)-2-[2-(4-methoxyphenyl)quinolin-4-yl]oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19FN2O3/c1-29-17-12-10-16(11-13-17)22-14-23(18-6-2-4-8-20(18)26-22)30-15-24(28)27-21-9-5-3-7-19(21)25/h2-14H,15H2,1H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQUVDXNPDYBCNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)OCC(=O)NC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.